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Introduction
Diisostearyl malate is a versatile and widely utilized ester in the cosmetic industry, prized for

its unique physicochemical properties that impart desirable sensory and functional benefits to a

wide range of products.[1][2][3] This technical guide provides an in-depth analysis of the core

physicochemical properties of diisostearyl malate, complete with detailed experimental

protocols and data presented for clear comparison.

Diisostearyl malate is the diester of malic acid and isostearyl alcohol.[3][4] Malic acid, a

naturally occurring alpha-hydroxy acid found in fruits, provides a polar core, while the

branched-chain isostearyl alcohols contribute to its unique solubility, viscosity, and emollient

feel.[1][2] This structure results in a high molecular weight ester that is a liquid at room

temperature, offering a rich, cushiony, and non-greasy skin feel.[1][5]

Physicochemical Properties
The performance of diisostearyl malate in cosmetic formulations is a direct result of its distinct

physicochemical characteristics. A summary of these properties is presented in the tables

below.
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Table 1: General and Physical Properties of Diisostearyl
Malate

Property Value Source(s)

INCI Name Diisostearyl Malate [6]

CAS Number 81230-05-9 / 67763-18-2 [7]

Molecular Formula C40H78O5 [8]

Molecular Weight 639.04 g/mol

Appearance
Clear, colorless to pale yellow,

viscous liquid
[3][6][9]

Odor
Odorless to a faint

characteristic odor
[10]

Table 2: Quantitative Physicochemical Data of
Diisostearyl Malate
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Property Value Range Method Source(s)

Boiling Point
676.3 ± 35.0 °C

(estimated)
Not Specified [7]

Solubility

Insoluble in water;

Soluble in oils and

organic solvents.

Visual Inspection [5][7][9]

Saponification Value 160 - 185 mg KOH/g Titration [5][10][11]

Hydroxyl Value 60 - 90 mg KOH/g Titration [5][10][11]

Specific Gravity

(d20/20)
0.910 - 0.920

Pycnometer/Density

Meter
[10]

Refractive Index

(n20/D)
1.455 - 1.465 Refractometer [10]

Viscosity Medium to High Rotational Viscometer [1][2][12]

Acid Value ≤ 5.0 mg KOH/g Titration [10]

Core Functions in Cosmetic Science
The unique combination of properties outlined above makes diisostearyl malate a

multifunctional ingredient in cosmetics.

Emollient: Its primary function is as a skin-conditioning agent, providing a soft, smooth, and

non-greasy feel.[1][4] The long, branched alkyl chains create a thin, occlusive layer on the

skin's surface, preventing moisture loss and enhancing hydration.[1][7][13]

Pigment Dispersant: Diisostearyl malate exhibits excellent pigment wetting and dispersing

properties, making it ideal for color cosmetics such as lipsticks, foundations, and

eyeshadows.[7][14][12][15] Its medium viscosity allows for even pigment distribution, leading

to better color payoff and stability.[1][13]

Binder: It acts as an effective binder for pigmented products, improving their adhesion to the

skin and longevity.[7][15]
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Gloss Enhancer: With a relatively high refractive index, diisostearyl malate contributes a

desirable sheen and gloss to formulations, particularly in lip products.[6][7]

Experimental Protocols
To ensure accurate and reproducible characterization of diisostearyl malate, standardized

experimental protocols are essential. The following sections detail the methodologies for key

physicochemical tests.

Synthesis of Diisostearyl Malate (Esterification)
The industrial synthesis of diisostearyl malate is typically achieved through the direct

esterification of malic acid with isostearyl alcohol.[1] While specific proprietary methods may

vary, a general laboratory-scale procedure is outlined below.

Materials:

Malic acid

Isostearyl alcohol (molar excess, e.g., 2.2 to 2.5 moles per mole of malic acid)

Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid, or a solid acid catalyst)[5]

High-boiling point solvent (optional, for azeotropic removal of water)

Nitrogen gas supply

Reaction vessel with a mechanical stirrer, thermometer, condenser, and a Dean-Stark trap (if

using a solvent)

Neutralizing agent (e.g., sodium bicarbonate solution)

Drying agent (e.g., anhydrous magnesium sulfate)

Filtration apparatus

Rotary evaporator

Procedure:
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Charge the reaction vessel with malic acid, isostearyl alcohol, and the acid catalyst.

Begin stirring and gently heat the mixture under a slow stream of nitrogen to prevent

oxidation.

Gradually increase the temperature to the reaction temperature (typically 180-240 °C).[4][13]

Continuously remove the water formed during the reaction via the Dean-Stark trap or by

applying a vacuum.

Monitor the reaction progress by measuring the acid value of the mixture at regular intervals.

The reaction is considered complete when the acid value reaches the desired low level.

Cool the reaction mixture to below 100 °C.

Neutralize the remaining acid catalyst by washing the mixture with a sodium bicarbonate

solution.

Separate the aqueous layer and wash the organic layer with water until neutral.

Dry the crude diisostearyl malate over a drying agent like anhydrous magnesium sulfate.

Filter the mixture to remove the drying agent.

Purify the product by vacuum distillation to remove any unreacted starting materials and by-

products.[5]

Visualizations
Chemical Structure of Diisostearyl Malate
Caption: Chemical structure of diisostearyl malate.

Experimental Workflow for Viscosity Measurement
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Sample Preparation Instrumentation Measurement Data Analysis

Equilibrate Diisostearyl Malate to Test Temperature Calibrate Rotational Viscometer with Standard FluidTransfer Sample Select Appropriate Spindle and Speed Immerse Spindle in Sample Allow for Temperature and Rotational Equilibration Record Viscosity Reading (cP or mPa·s) Repeat Measurement for Reproducibility Calculate Average Viscosity and Standard Deviation

Click to download full resolution via product page

Caption: Workflow for determining the viscosity of diisostearyl malate.

Relationship between Physicochemical Properties and
Cosmetic Functions

Branched Chain Ester Structure

Oil Solubility

Emolliency & Skin Feel

Medium to High Viscosity

Pigment DispersionAdhesion & Longevity

High Refractive Index

Gloss and ShinePolar Core (Malate)

Click to download full resolution via product page

Caption: Interplay of properties and cosmetic benefits of diisostearyl malate.

Safety and Regulatory Status
Diisostearyl malate has been evaluated by the Cosmetic Ingredient Review (CIR) Expert

Panel, which concluded that it is safe as used in cosmetic products.[4][7] It is approved for use

in cosmetics in major markets, including the European Union and the United States.[9]

Toxicological studies have shown that diisostearyl malate is not a dermal irritant or sensitizer

and is not genotoxic.[4]
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Conclusion
Diisostearyl malate is a high-performance cosmetic ester with a well-characterized

physicochemical profile that translates to significant functional benefits in a variety of cosmetic

applications. Its emolliency, pigment dispersing capabilities, and safety make it a valuable

ingredient for formulators seeking to create products with superior sensory properties and

performance. This guide provides the foundational technical information for researchers and

developers to effectively utilize diisostearyl malate in their formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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